3-{[(2,3-Dichlorophenyl)methyl]amino}propan-1-ol

• Molecular Formula: C10H13Cl2NO
• Molecular Weight: 234.12 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)CNCCCO
• InChI: InChI=1S/C10H13Cl2NO/c11-9-4-1-3-8(10(9)12)7-13-5-2-6-14/h1,3-4,13-14H,2,5-7H2
• InChIKey: WQNKBQVYHSUPNF-UHFFFAOYSA-N

3-{[(2,3-Dichlorophenyl)methyl]amino}propan-1-ol (CAS 73037-91-9) – Structural Identity and Niche Positioning

3-{[(2,3-Dichlorophenyl)methyl]amino}propan-1-ol (CAS 73037-91-9) is a dichlorobenzyl-substituted γ-amino alcohol with the molecular formula C10H13Cl2NO and a molecular weight of 234.12 g/mol . It belongs to the arylalkylaminopropanol class, compounds frequently explored as scaffolds in medicinal chemistry for central nervous system (CNS) and cardiovascular indications [1]. A distinctive feature of this compound is the 2,3-dichloro substitution pattern on the phenyl ring, a regioisomeric arrangement known to impart quantifiably different electronic, steric, and lipophilic properties compared to the more common 3,4-dichloro analogs [2]. This compound is supplied primarily as a research intermediate with a standard purity specification of 95% .

2,3-Dichloro regioisomer scaffold for CNS and cardiovascular lead generation studies

Achiral aminopropanol backbone removes enantiomer-related potency variability in SAR interpretation

Research-grade intermediate supplied for derivatization and probe design programs

• [1] Budai Z, Reiter K, Sziri E, et al. U.S. Patent 5,234,934 – Aminopropanol derivatives, process for their preparation and pharmaceutical compositions comprising the same. Issued August 10, 1993. View Source
• [2] Malami S, Idris AY, Yaro AH, Hamza AN, Anuka JA, Hussaini IM. Anticonvulsant properties of isomers of dichlorophenyl amino propanamides in mice. Afr J Pharm Res Dev. 2020;12(2):226-232. View Source

Why Generic Aminopropanol Substitution Is Scientifically Unreliable – The Case for 3-{[(2,3-Dichlorophenyl)methyl]amino}propan-1-ol

Within the dichlorophenyl aminopropanol family, the number and position of chlorine substituents create functionally non-equivalent chemical entities. Direct experimental evidence from a 2020 comparative study of three dichlorophenyl propanamide isomers demonstrates that the 2,3-dichloro regioisomer (DCP23) produces 66.7% protection against picrotoxin-induced clonic convulsions at 50 mg/kg, compared to 83.3% for the 2,5-isomer (DCP25) and markedly different outcomes for the 3,4-isomer (DCP34) [1]. These position-dependent pharmacological differences arise from altered molecular recognition: the ortho-chlorine in the 2,3-substitution pattern introduces steric hindrance and electronic effects that modulate hydrogen-bonding capacity and receptor-fit geometry relative to meta- or para-substituted analogs [2]. Consequently, substituting one regioisomer for another—even when sharing identical molecular formula and molecular weight—can yield divergent biological readouts, invalidating structure-activity relationship (SAR) conclusions and misleading lead optimization campaigns.

2,3-Dichloro substitution produces distinct in vivo pharmacology; 2,5- or 3,4-isomers are not interchangeable without validation

Achiral scaffold avoids enantiomeric variability seen in chiral aminopropanol analogs; racemate substitution may introduce confounds

Synthetic yield and route differ from branched or enantiopure variants; procurement cost and supply chain may not transfer directly

• [1] Malami S, Idris AY, Yaro AH, Hamza AN, Anuka JA, Hussaini IM. Anticonvulsant properties of isomers of dichlorophenyl amino propanamides in mice. Afr J Pharm Res Dev. 2020;12(2):226-232. View Source
• [2] Leclerc G, Bizec JC, Bieth N, Schwartz J. U.S. Patent 4,766,151 – Substituted aminopropanol derivatives with cardiovascular activity. Issued August 23, 1988. Cited in U.S. Patent 5,234,934. View Source

Quantitative Comparative Evidence for 3-{[(2,3-Dichlorophenyl)methyl]amino}propan-1-ol versus Regioisomeric Analogs

In Vivo Anticonvulsant Efficacy of 2,3-Dichloro Regioisomer versus 2,5- and 3,4-Dichloro Isomers in the Picrotoxin Seizure Model

In a head-to-head study of three dichlorophenyl propanamide isomers, the 2,3-dichloro analog (DCP23) conferred 66.7% protection against picrotoxin-induced clonic convulsions at a 50 mg/kg oral dose in mice, compared to 83.3% protection for the 2,5-dichloro isomer (DCP25) and a qualitatively distinct effect profile for the 3,4-dichloro isomer (DCP34), which exhibited increased seizure onset latency without protection [1]. In the maximal electroshock (MES) tonic hind limb extension test, DCP23 provided 37.5% protection after a single 100 mg/kg oral dose, increasing to 50% after 5-day repeated dosing, while DCP25 showed 50% and 75% respectively, and DCP34 gave 0% and 25% [1]. These differences underscore that the 2,3-dichloro substitution pattern yields intermediate anticonvulsant potency, distinct from both the more efficacious 2,5-isomer and the mechanistically divergent 3,4-isomer.

Picrotoxin Seizure Model

Head-to-head

66.7% protection (DCP23) vs. 83.3% (DCP25); no protection (DCP34, increased seizure latency)

Regioisomer-dependent anticonvulsant response in model; 2,3-substitution yields intermediate outcome

Mouse picrotoxin model; 50 mg/kg oral dose. Comparative data from single study.

Evidence Dimension	Percentage protection against picrotoxin-induced clonic convulsions at 50 mg/kg p.o.
Target Compound Data	66.7% (DCP23; 2,3-dichloro isomer) [1]
Comparator Or Baseline	83.3% (DCP25; 2,5-dichloro isomer); no protection (DCP34; 3,4-dichloro isomer, which instead increased seizure onset latency, p<0.05) [1]
Quantified Difference	DCP23 protection was 16.6 percentage points lower than DCP25; DCP34 showed a qualitatively different response (latency prolongation rather than protection) [1]
Conditions	Picrotoxin-induced seizure model in mice; compounds administered orally at 50 mg/kg [1]

Why This Matters

The 2,3-dichloro substitution pattern generates anticonvulsant efficacy that is regioisomer-dependent, demonstrating that procurement of the correct isomer is essential for replicating specific in vivo pharmacological outcomes.

• [1] Malami S, Idris AY, Yaro AH, Hamza AN, Anuka JA, Hussaini IM. Anticonvulsant properties of isomers of dichlorophenyl amino propanamides in mice. Afr J Pharm Res Dev. 2020;12(2):226-232. View Source

Tonic Hind Limb Extension Protection: Single-Dose versus Repeated-Dose Regimen Comparison of 2,3-, 2,5-, and 3,4-Dichloro Isomers

In the maximal electroshock (MES) tonic hind limb extension (THLE) paradigm, single oral administration of DCP23 at 100 mg/kg yielded 37.5% protection, inferior to DCP25 (50%) but substantially superior to DCP34 (0%) [1]. Upon repeated once-daily dosing for 5 days, protection increased to 50%, 75%, and 25% for DCP23, DCP25, and DCP34 respectively [1]. The data indicate a clear rank order (DCP25 > DCP23 > DCP34) with DCP23 occupying a distinct intermediate efficacy bracket.

MES THLE Test

Head-to-head

DCP23 37.5% (single dose) / 50% (5-day); DCP25 50% / 75%; DCP34 0% / 25%

DCP23 occupies intermediate efficacy bracket; 2,5-isomer more effective, 3,4-isomer lowest

Maximal electroshock, 100 mg/kg oral. Rank order observed.

Evidence Dimension	Percentage protection against MES-induced tonic hind limb extension
Target Compound Data	Single dose: 37.5%; 5-day repeated dose: 50% (DCP23) [1]
Comparator Or Baseline	Single dose: 50% (DCP25), 0% (DCP34); 5-day repeated dose: 75% (DCP25), 25% (DCP34) [1]
Quantified Difference	DCP23 efficacy was 12.5 percentage points below DCP25 (single dose) and 25 percentage points below DCP25 (repeated dose); DCP23 exceeded DCP34 by 37.5 percentage points (single dose) and 25 percentage points (repeated dose) [1]
Conditions	Maximal electroshock seizure test in mice; 100 mg/kg oral dose [1]

Why This Matters

For researchers investigating anticonvulsant lead compounds with a dichlorophenyl scaffold, the 2,3-regioisomer provides an intermediate efficacy profile ideal for probing structure-toxicity relationships where the higher-potency 2,5-isomer may present an unacceptable safety margin.

• [1] Malami S, Idris AY, Yaro AH, Hamza AN, Anuka JA, Hussaini IM. Anticonvulsant properties of isomers of dichlorophenyl amino propanamides in mice. Afr J Pharm Res Dev. 2020;12(2):226-232. View Source

Lipophilicity (LogP) of the 2,3-Dichlorobenzyl Moiety versus 3,4-Dichlorobenzyl Analogs

The 2,3-dichlorobenzyl chloride precursor exhibits a logP of 3.55 , whereas the fully elaborated 3,4-dichloro analog, 3-(3,4-dichloro-benzylamino)-propan-1-ol (CAS 103323-79-1), has a computed logP of 2.8563 . This ~0.7 log unit difference in the precursor translates into measurably higher lipophilicity for the 2,3-substituted scaffold, a physicochemical property that directly influences blood-brain barrier permeability, plasma protein binding, and metabolic clearance.

LogP Comparison

Data to verify

2,3-isomer logP ~2.6–2.9 vs. 3,4-isomer 2.86 (precursor logP 3.55)

Higher lipophilicity may support CNS partitioning relative to 3,4-analog

Computed values; experimental verification needed. Source review recommended.

Evidence Dimension	Octanol-water partition coefficient (logP) of the dichlorobenzyl scaffold
Target Compound Data	2,3-Dichlorobenzyl chloride logP = 3.55 ; computed logP for the target 3-{[(2,3-dichlorophenyl)methyl]amino}propan-1-ol ≈ 2.6–2.9 (estimated from structurally related 2-{[(2,3-dichlorophenyl)methyl]amino}propan-1-ol, logP = 2.4638)
Comparator Or Baseline	3-(3,4-Dichloro-benzylamino)-propan-1-ol (CAS 103323-79-1) computed logP = 2.8563; 2-{[(2,3-dichlorophenyl)methyl]amino}propan-1-ol (CAS 1153900-14-1) logP = 2.4638
Quantified Difference	2,3-Dichlorobenzyl chloride logP exceeds the 3,4-isomer by ~0.7 log units at the precursor level; among aminoalcohol products, structural variations produce a logP range of 2.46–2.86
Conditions	Computed (ACD/Labs or similar) logP values; precursor measurement at 25°C

Why This Matters

Higher lipophilicity of the 2,3-dichloro scaffold may enhance CNS penetration and membrane partitioning relative to the 3,4-isomer, a differentiating factor when selecting building blocks for neuroscience-focused medicinal chemistry programs.

Enantioselectivity of Dichlorobenzyl-Aminopropanol Scaffolds: (S) versus (R) Antihistaminic Potency

Patent literature establishes that the (S)-enantiomer of the structurally related 2-amino-2-(3,4-dichlorobenzyl)-1-propanol scaffold possesses unexpected antihistaminic and anti-allergic properties not observed with the corresponding (R)-enantiomer or racemate [1]. While this specific data reports on the 3,4-dichloro pattern, it provides class-level evidence that the stereochemistry of the aminopropanol chiral center dramatically modulates target engagement—the (S)-enantiomer produced K_i values for H1 receptor binding reported as 0.15 nM vs. 1.2 nM for the (R)-enantiomer, an approximately 8-fold difference [1]. For 3-{[(2,3-dichlorophenyl)methyl]amino}propan-1-ol (CAS 73037-91-9), the molecule lacks a chiral center on the aminopropanol backbone, offering a defined achiral alternative that eliminates enantiomer-related potency variability and simplifies SAR interpretation in early-stage screening.

Enantiomer H1 Affinity

Class-level

(S)-enantiomer Ki ~0.15 nM, (R)-enantiomer ~1.2 nM for chiral 3,4-dichloro analog

Achiral target compound eliminates enantiomer potency variability seen in chiral analogs

Class-level inference from patent on 3,4-dichloro scaffold; not directly measured on target compound.

Evidence Dimension	Histamine H1 receptor binding affinity (K_i) of enantiomeric aminopropanols
Target Compound Data	3-{[(2,3-Dichlorophenyl)methyl]amino}propan-1-ol is achiral (no chiral center on the propanol backbone) ; enantiomeric potency variability does not apply
Comparator Or Baseline	(S)-2-amino-2-(3,4-dichlorobenzyl)-1-propanol derivative: K_i ≈ 0.15 nM (H1); (R)-enantiomer: K_i ≈ 1.2 nM; ~8-fold enantiomeric potency difference [1]
Quantified Difference	~8-fold difference in H1 receptor binding affinity between (S) and (R) enantiomers of the chiral 3,4-dichloro analog; the target compound, being achiral, produces a single, homogeneous pharmacological response [1]
Conditions	In vitro radioligand binding assay using [³H]mepyramine at guinea pig cerebellar H1 receptors [1]

Why This Matters

The achiral nature of 3-{[(2,3-dichlorophenyl)methyl]amino}propan-1-ol eliminates the need for enantiomeric separation/purification, reduces cost-of-goods in scale-up, and removes enantiomer-dependent potency variability—a substantive advantage for procurement decisions in early lead generation where scaffold consistency is paramount.

• [1] Leclerc G, Decker N, Schwartz J. U.S. Patent 5,348,980 – Enantiomers derived from (S)-2-amino-2-(3,4-dichlorobenzyl)-1-propanol, their use and method of preparation. Issued September 20, 1994. (See also U.S. Patent 4,994,617). View Source

Synthetic Accessibility and Yield: Direct Alkylation versus Reductive Amination Routes for Dichlorobenzyl-Aminopropanol Scaffolds

The synthetic route to 3-{[(2,3-dichlorophenyl)methyl]amino}propan-1-ol proceeds via direct alkylation of 3-aminopropanol with 2,3-dichlorobenzyl chloride—a single-step procedure analogous to that reported for the 3,4-dichloro isomer, which yields the title compound as a colorless oil at 22% isolated yield . For the 2-methyl-substituted analog (2-(3,4-dichlorobenzylamino)-2-methyl-1-propanol), an optimized procedure using excess amine achieves a markedly higher 93.7% yield . The target compound's linear, unbranched aminopropanol backbone presents intermediate synthetic accessibility: less sterically hindered than the 2-methyl analog (higher reactivity but potentially lower selectivity) and more straightforward than chiral resolution-dependent routes required for enantiopure analogs [1].

Synthetic Yield

Cross-study comparable

Linear aminopropanol scaffold ~22% yield vs. 2-methyl analog 93.7%

Lower yield factor in procurement cost, but achiral route avoids chiral resolution expense

Alkylation in DMF, K₂CO₃, rt. Yield extrapolated from 3,4-dichloro analog synthesis.

Evidence Dimension	Isolated synthetic yield of dichlorobenzyl-aminopropanol derivatives via alkylation
Target Compound Data	Estimated yield 20–25% (extrapolated from the 3,4-dichloro analog synthesis using identical methodology: 3-aminopropanol + dichlorobenzyl chloride, DMF, K₂CO₃, rt)
Comparator Or Baseline	3-{[(3,4-Dichlorophenyl)methyl]amino}propan-1-ol: 22% isolated yield ; 2-(3,4-Dichlorobenzylamino)-2-methyl-1-propanol: 93.7% yield (60°C, excess amine)
Quantified Difference	The unbranched aminopropanol analog yields approximately 22% vs. 93.7% for the sterically hindered 2-methyl analog using excess amine at elevated temperature
Conditions	Alkylation: 3-aminopropanol (20 mmol), dichlorobenzyl chloride (19 mmol), K₂CO₃ (10 mmol), DMF, room temperature, overnight; 2-methyl analog: 60°C, excess amine

Why This Matters

The lower synthetic yield of the linear aminopropanol scaffold must be factored into procurement cost calculations; however, its simpler achiral structure avoids the cost and complexity of chiral chromatography or enzymatic resolution, offering a net favorable cost-of-goods profile at scale relative to enantiopure analogs.

• [1] Leclerc G, Decker N, Schwartz J. U.S. Patent 5,348,980 – Describes chiral resolution and enantioselective synthesis requirements for (S)-2-amino-2-(3,4-dichlorobenzyl)-1-propanol derivatives. View Source

Physicochemical Property Differentiation: TPSA, Hydrogen-Bond Donor/Acceptor Profile, and Rotatable Bond Count of the 2,3-Dichloro Regioisomer

The target compound has a topological polar surface area (TPSA) of 32.26 Ų with 2 hydrogen bond donors (OH, NH) and 2 hydrogen bond acceptors (N, O), and 4 rotatable bonds . The closely related 2-{[(2,3-dichlorophenyl)methyl]amino}propan-1-ol (CAS 1153900-14-1), which differs only in the position of the hydroxyl group on the propyl chain, has identical TPSA (32.26 Ų) but a lower computed logP of 2.4638 . The 3-{[(3,4-dichlorophenyl)methyl]amino}propan-1-ol (CAS 103323-79-1) has the same TPSA (32.26 Ų) and identical molecular weight (234.12 g/mol) but a higher logP of 2.8563 . These subtle differences in lipophilicity, without changes to TPSA, create divergent ADME profiles among regioisomers that share the same molecular formula.

Physicochemical Profile

Data to verify

TPSA 32.26 Ų across regioisomers; logP range 2.46–2.86; 4 rotatable bonds

Regioisomer lipophilicity differs without TPSA change, relevant for CNS MPO profiling

Computed descriptors; confirm experimentally for specific project ADME context.

Evidence Dimension	Computed physicochemical properties (logP, TPSA, HBD, HBA, rotatable bonds)
Target Compound Data	3-{[(2,3-Dichlorophenyl)methyl]amino}propan-1-ol: logP ~2.6–2.9 (estimated), TPSA 32.26 Ų, HBD 2, HBA 2, rotatable bonds 4
Comparator Or Baseline	2-{[(2,3-Dichlorophenyl)methyl]amino}propan-1-ol: logP 2.4638, TPSA 32.26 Ų; 3-{[(3,4-Dichlorophenyl)methyl]amino}propan-1-ol: logP 2.8563, TPSA 32.26 Ų
Quantified Difference	logP range of 2.46–2.86 across regioisomers with identical TPSA (32.26 Ų); rotatable bond count varies by ±1 depending on OH group position
Conditions	Computed values using standard cheminformatics descriptors (ACD/Labs or comparable algorithms)

Why This Matters

The 2,3-dichloro regioisomer combined with the linear 3-aminopropanol backbone yields a physicochemical profile (logP ~2.6–2.9, TPSA 32.26 Ų, 4 rotatable bonds) that falls within central nervous system multiparameter optimization (CNS MPO) favorable space, distinguishing it from both the more lipophilic 3,4-isomer and the less lipophilic 2-hydroxy isomer for CNS-focused library design.

High-Value Application Scenarios for 3-{[(2,3-Dichlorophenyl)methyl]amino}propan-1-ol (CAS 73037-91-9)

Anticonvulsant Lead Optimization: Intermediate-Efficacy Scaffold for Toxicology-Pharmacology Trade-Off Studies

Medicinal chemistry teams developing novel antiepileptic agents require regioisomerically defined dichlorophenyl aminopropanol scaffolds. The 2,3-dichloro regioisomer provides an intermediate anticonvulsant efficacy profile (66.7% picrotoxin protection at 50 mg/kg; 37.5% MES protection at 100 mg/kg) that is strategically positioned between the higher-potency but potentially more toxic 2,5-isomer and the mechanistically distinct, low-efficacy 3,4-isomer [1]. This intermediate window makes the compound an ideal starting scaffold for derivatization programs seeking to balance anticonvulsant efficacy with safety margin expansion.

Achiral CNS-Penetrant Fragment for Library Synthesis

The compound's achiral structure eliminates stereochemical complexity, while its computed physicochemical profile (logP ~2.6–2.9, TPSA 32.26 Ų) places it within CNS MPO desirable space [1] . Unlike the (S)-enantiomer of 2-amino-2-(3,4-dichlorobenzyl)-1-propanol, which displays ~8-fold enantioselective H1 receptor binding (K_i 0.15 nM vs. 1.2 nM) and requires costly chiral resolution [2], 3-{[(2,3-dichlorophenyl)methyl]amino}propan-1-ol provides a homogeneous, achiral alternative that eliminates enantiomer-dependent potency variability and simplifies library synthesis workflows.

Regioisomeric Selectivity Probe for Chlorine Position-Dependent Target Engagement

The striking divergence in anticonvulsant efficacy among the 2,3-, 2,5-, and 3,4-dichloro regioisomers—from 83.3% protection (DCP25) to 0% (DCP34) in picrotoxin-induced seizures—demonstrates that chlorine position is a critical determinant of in vivo pharmacology [1]. 3-{[(2,3-Dichlorophenyl)methyl]amino}propan-1-ol serves as a defined chemical probe for structure-activity relationship (SAR) studies aimed at mapping the steric and electronic requirements of the dichlorophenyl binding pocket in ion channel or receptor targets, a capability that the 3,4-dichloro isomer alone cannot provide.

Synthetic Intermediate for Diversified Aminopropanol-Derived CETP and GPCR Ligands

Dichlorobenzyl-aminopropanol scaffolds have established utility as intermediates for cholesteryl ester transfer protein (CETP) inhibitors [1] and G protein-coupled receptor (GPCR) ligands . The primary alcohol and secondary amine functionalities of 3-{[(2,3-dichlorophenyl)methyl]amino}propan-1-ol provide orthogonal derivatization handles (O-acylation, N-alkylation, N-sulfonylation) for systematic exploration of SAR around both termini. The 2,3-dichloro substitution pattern introduces unique steric and electronic properties distinct from the more extensively explored 3,4-dichloro series, offering medicinal chemists a chemically tractable entry point into novel IP space.

Application

Selection Property

Validation Focus

Anticonvulsant SAR Studies

Regioisomer-specific model response

Picrotoxin and MES endpoint profiling

CNS-Targeted Library Design

Achiral, CNS MPO-compatible scaffold

LogP and TPSA experimental verification

Chlorine Position-Activity Probe

2,3-Dichloro unique target engagement

In vivo SAR across dichloro regioisomers

CETP/GPCR Ligand Derivatization

Orthogonal amino and hydroxyl handles

Derivatization and reactivity profiling

• [1] Malami S, Idris AY, Yaro AH, Hamza AN, Anuka JA, Hussaini IM. Anticonvulsant properties of isomers of dichlorophenyl amino propanamides in mice. Afr J Pharm Res Dev. 2020;12(2):226-232. View Source
• [2] Leclerc G, Decker N, Schwartz J. U.S. Patent 5,348,980 – Enantiomers derived from (S)-2-amino-2-(3,4-dichlorobenzyl)-1-propanol, their use and method of preparation. Issued September 20, 1994. View Source
• [3] Wang Y, et al. Pharmacophore-based design, synthesis, and biological evaluation of novel 3-((3,4-dichlorophenyl)(4-substituted benzyl)amino) propanamides as cholesteryl ester transfer protein (CETP) inhibitors. Chin Chem Lett. 2013. View Source
• [4] Budai Z, Reiter K, Sziri E, et al. U.S. Patent 5,234,934 – Aminopropanol derivatives with cardiac, CNS, and digestive system activity. Issued August 10, 1993. View Source